Cas no 27301-46-8 (1H-Pyrazole,5-(4-methoxyphenyl)-1,3-diphenyl-)

• Product Name: 1H-Pyrazole,5-(4-methoxyphenyl)-1,3-diphenyl-
• CAS No: 27301-46-8
• MF: C₂₂H₁₈N₂O
• MW: 326.391125202179
• CID: 251000
• PubChem ID: 14532339
• Update Time: 2025-04-19

1H-Pyrazole,5-(4-methoxyphenyl)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,5-(4-methoxyphenyl)-1,3-diphenyl-
• 1,3-DIPHENYL-5-(4-METHOXYPHENYL)-1H-PYRAZOLE
• 5-(4-methoxyphenyl)-1,3-diphenylpyrazole
• BDBM50045455
• 5-(4-Methoxyphenyl)-1,3-diphenyl-1H-pyrazole
• CHEMBL3309807
• DTXSID90561337
• 27301-46-8

• Inchi： 1S/C22H18N2O/c1-25-20-14-12-18(13-15-20)22-16-21(17-8-4-2-5-9-17)23-24(22)19-10-6-3-7-11-19/h2-16H,1H3
• InChI Key： YTXHHPOUUVVWGT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 326.14204
• Monoisotopic Mass: 326.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 507.5°Cat760mmHg
• Flash Point: 260.7°C
• Refractive Index: 1.611
• PSA: 27.05